N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C20H15ClN2O4/c1-13-12-14(2-11-19(13)23(25)26)20(24)22-16-5-9-18(10-6-16)27-17-7-3-15(21)4-8-17/h2-12H,1H3,(H,22,24)
• InChI Key: ZSTCSCSVZWZLBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C20H15ClN2O4
• Molecular Weight: 382.8 g/mol

Description

N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide, also known as GW501516, is a synthetic drug that has been extensively studied for its potential applications in scientific research. It belongs to a class of compounds known as selective androgen receptor modulators (SARMs) and is known for its ability to activate the peroxisome proliferator-activated receptor delta (PPARδ) pathway.

Mechanism of Action

The mechanism of action of N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide involves the activation of the PPARδ pathway. PPARδ is a nuclear receptor that plays a key role in regulating lipid metabolism, glucose metabolism, and skeletal muscle function. Activation of the PPARδ pathway by this compound leads to increased fatty acid oxidation, increased glucose uptake, and increased mitochondrial biogenesis.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase fatty acid oxidation, increase glucose uptake, increase mitochondrial biogenesis, and improve skeletal muscle function. It has also been shown to have potential applications in the treatment of obesity, diabetes, and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide in lab experiments is its ability to activate the PPARδ pathway. This allows researchers to study the effects of PPARδ activation on various physiological processes. However, one of the main limitations of this compound in lab experiments is its potential toxicity. It has been shown to have toxic effects on the liver and other organs at high doses.

Future Directions

There are several future directions for research on N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide. One direction is to study its potential applications in the treatment of obesity, diabetes, and cancer. Another direction is to study its potential toxicity and develop safer analogs. Finally, there is a need for further research on the mechanism of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide involves several steps. The first step is the synthesis of 4-chlorophenol from phenol. This is followed by the synthesis of 4-chlorophenoxyacetic acid from 4-chlorophenol. The next step is the synthesis of 4-(4-chlorophenoxy)phenylacetic acid from 4-chlorophenoxyacetic acid. The final step is the synthesis of this compound from 4-(4-chlorophenoxy)phenylacetic acid.

Scientific Research Applications

N-[4-(4-chlorophenoxy)phenyl]-3-methyl-4-nitrobenzamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of effects on various physiological processes, including lipid metabolism, glucose metabolism, and skeletal muscle function. It has also been shown to have potential applications in the treatment of various diseases, including obesity, diabetes, and cancer.